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Cat. No.: B144582 Get Quote

Abstract
This application note details a robust and reliable solid-phase extraction (SPE) protocol for the

cleanup of Desoxycarbadox (DCBX), a carcinogenic metabolite of the veterinary drug

Carbadox, from swine muscle and liver tissues. The described method utilizes Oasis HLB

cartridges to effectively remove matrix interferences prior to analysis by liquid chromatography-

mass spectrometry (LC-MS). This procedure is crucial for ensuring food safety and regulatory

compliance by enabling sensitive and accurate quantification of DCBX residues.

Introduction
Carbadox is a veterinary drug used in swine production; however, its use is regulated due to

the carcinogenic nature of its metabolite, Desoxycarbadox.[1][2] Accurate monitoring of DCBX

residues in edible tissues is therefore essential to protect consumers. Solid-phase extraction is

a widely adopted sample preparation technique that offers significant advantages over

traditional liquid-liquid extraction, including higher recovery, reduced solvent consumption, and

improved extract purity.[3][4] This note provides a detailed protocol for an effective SPE

cleanup method for DCBX in swine tissue, adapted from established analytical procedures.[5]
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Compound IUPAC Name Molecular Formula Molar Mass

Desoxycarbadox

methyl N-(quinoxalin-

2-

ylmethylideneamino)c

arbamate

C11H10N4O2 230.22 g/mol

Experimental Workflow

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b144582?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Preparation Solid-Phase Extraction Analysis

Tissue Homogenization Extraction with
Metaphosphoric Acid/Methanol Centrifugation Collect Supernatant Condition Oasis HLB Cartridge Load Sample Extract Wash Cartridge Elute Desoxycarbadox Evaporate Eluate Reconstitute in Mobile Phase LC-MS Analysis

Cartridge Conditioning

Sample Loading

Washing

Elution

1. Pass 3 mL of Methanol

2. Pass 3 mL of Deionized Water

3. Load the sample extract (supernatant)

4. Wash with 3 mL of Deionized Water

5. Elute with 3 mL of Methanol
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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